Fosfructose

• CAS: 4937-84-2
• Molecular Formula: C6H14O12P2
• Molecular Weight: 340.12 g/mol
• InChI: InChI=1S/C6H14O12P2/c7-3(1-17-19(11,12)13)5(9)6(10)4(8)2-18-20(14,15)16/h3,5-7,9-10H,1-2H2,(H2,11,12,13)(H2,14,15,16)/t3-,5-,6-/m1/s1
• InChIKey: XPYBSIWDXQFNMH-UYFOZJQFSA-N

Fosfructose Product Identity and Sourcing

Fosfructose (Fructose-1,6-diphosphate, CAS 4937-84-2) is a phosphorylated metabolic intermediate in glycolysis [1]. It is also known as an endogenous cytoprotective sugar phosphate, functioning by promoting anaerobic glycolysis to generate adenosine triphosphate (ATP) under ischemic conditions . This compound has been investigated for applications in cardiovascular ischemia, sickle cell anemia, and asthma research . While other phosphorylated sugars exist, such as Fructose-1-phosphate and Fructose-2,6-bisphosphate, their distinct enzyme inhibition profiles, metabolic fates, and clinical utility necessitate a precise compound selection for research [2].

1 Endogenous F-1,6-BP glycolytic intermediate with allosteric PKM2 activation

2 Standardized trisodium octahydrate salt supports reproducible glycolysis and ischemia-reperfusion research

3 Distinct PFK regulatory response vs. F-2,6-BP under citrate and adenylate charge modulation

• [1] Wikipedia contributors. (2007, April 13). 果糖-1,6-双磷酸. In Wikipedia, The Free Encyclopedia. View Source
• [2] Zalitis, J., & Oliver, I. T. (1967). Inhibition of glucose phosphate isomerase by metabolic intermediates of fructose. The Biochemical Journal, 102(3), 753–759. View Source

Fosfructose vs. Generic Sugar Phosphates

Simple substitution of Fosfructose with structurally similar phosphorylated sugars (e.g., Fructose-1-phosphate, Fructose-2,6-bisphosphate) or its parent molecule (Fructose) is not supported by evidence. These compounds exhibit fundamentally different enzyme inhibition kinetics, activation roles, and metabolic outcomes. For example, Fosfructose acts as a much weaker competitive inhibitor of glucose phosphate isomerase compared to Fructose-1-phosphate [1]. Furthermore, its unique ability to bypass the ATP-consuming, rate-limiting step of glycolysis (phosphofructokinase) and yield 4 net ATP per molecule under anaerobic conditions is a property not shared by glucose or fructose, which yield only 2 ATP under the same conditions [2]. Such differences underscore the need for precise, evidence-based selection over generic alternatives.

Target Compound

Fructose-1,6-bisphosphate (F-1,6-BP)

Phosphate at 1,6 positions; Vmax modulation by citrate/energy charge

Similar but Not Interchangeable

Fructose-2,6-bisphosphate (F-2,6-BP)

Differential K0.5 shift under citrate; distinct PFK activation kinetics may shift experimental interpretation

Non-standardized salts or anhydrous forms

Lack equivalent purity, stability, and in vivo performance documentation; may compromise reproducibility

• [1] Zalitis, J., & Oliver, I. T. (1967). Inhibition of glucose phosphate isomerase by metabolic intermediates of fructose. The Biochemical Journal, 102(3), 753–759. View Source
• [2] Riedel, B. J., et al. (2004). Myocardial protection using fructose-1,6-diphosphate during coronary artery bypass graft surgery: a randomized, placebo-controlled clinical trial. Anesthesia & Analgesia, 98(1), 20-29. View Source

Fosfructose Performance Data

Myocardial Injury Biomarkers: FDP vs. Placebo

In a direct head-to-head enzymatic study, Fosfructose (Fructose-1,6-diphosphate) was found to be a significantly weaker competitive inhibitor of glucose phosphate isomerase than Fructose-1-phosphate. This difference in inhibitory potential is critical for minimizing off-target metabolic disruption [1].

Cardiac Biomarker RCT

Head-to-head

Significant reduction in CK-MB, cTnI, LDH vs. placebo (P < 0.001); reduced dopamine requirement

Reported endpoint response context

Double-blind RCT, n=40 valve surgery patients

Evidence Dimension	Competitive inhibition of glucose phosphate isomerase (Ki)
Target Compound Data	Apparent Ki: 7.2 x 10^-3 M to 7.9 x 10^-3 M
Comparator Or Baseline	Fructose-1-phosphate: Apparent Ki: 1.37 x 10^-3 M to 1.67 x 10^-3 M
Quantified Difference	Fructose-1-phosphate is approximately 5.3-fold more potent as an inhibitor.
Conditions	Purified rabbit-muscle and -liver glucose phosphate isomerase, pH 7.4, 30°C, with fructose 6-phosphate as substrate.

Why This Matters

For metabolic studies requiring minimal interference with glucose phosphate isomerase activity, Fosfructose is the superior substrate choice, exhibiting ~5-fold lower off-target inhibition compared to Fructose-1-phosphate.

• [1] Zalitis, J., & Oliver, I. T. (1967). Inhibition of glucose phosphate isomerase by metabolic intermediates of fructose. The Biochemical Journal, 102(3), 753–759. View Source

Lyophilized Stability Profile

Intravenous fructose infusion (0.5 g/kg) in cirrhotic patients causes a significant increase in uricemia (a marker of ATP degradation). A subsequent study demonstrated that the administration of Fosfructose (5 g/50 ml) completely reversed this fructose-induced increase in uric acid, whereas fructose alone caused the pathological rise [1].

Lyophilized Stability

Class-level

36-month shelf life at -20°C (lyophilized); 1-month solution stability at -20°C

Data to verify; supports procurement planning

Supplier data; aqueous solubility 60 mg/mL

Evidence Dimension	Change in uricemia above baseline after intervention
Target Compound Data	Complete reversal of fructose-induced uricemia increase.
Comparator Or Baseline	Fructose infusion alone (0.5 g/kg): Mean increase in uricemia of 3 mg/dL (p < 0.01 vs. controls) in cirrhotics.
Quantified Difference	Reversal of a 3 mg/dL uric acid elevation.
Conditions	Human study; subgroup of 13 patients with well-compensated cirrhosis.

Why This Matters

This demonstrates a functional advantage of Fosfructose over its parent molecule, fructose, in mitigating ATP degradation and uric acid production in a clinically relevant disease state, making it the preferred compound for research in hepatic energy metabolism.

• [1] Loguercio, C., et al. (1996). Intravenous load of fructose and fructose 1,6-diphosphate: effects on uricemia in patients with nonalcoholic liver disease. The American Journal of Gastroenterology, 91(3), 559-564. View Source

PFK Allosteric Regulation: F-1,6-BP vs. F-2,6-BP

A randomized, placebo-controlled trial evaluated the myocardial protective effects of Fosfructose during coronary artery bypass graft (CABG) surgery. Patients receiving an optimal regimen of Fosfructose (250 mg/kg IV + 2.5 mM cardioplegic additive) showed statistically significant improvements in post-operative cardiac function compared to the placebo control group [1].

PFK Allosteric Response

Head-to-head

Citrate decreases Vmax for F-1,6-BP; increases K0.5 for F-2,6-BP

Differential regulatory sensitivity supports selection for metabolic stress studies

Rat skeletal muscle PFK assay

Evidence Dimension	Cardiac Index (CI) at 12 and 16 hours post-reperfusion
Target Compound Data	Significantly higher Cardiac Index in FDP-treated patients at 12 and 16 hours (P < 0.05).
Comparator Or Baseline	Placebo control group.
Quantified Difference	Statistically significant improvement (P < 0.05).
Conditions	Randomized, placebo-controlled, double-blinded clinical trial in 120 patients undergoing CABG surgery.

Why This Matters

This provides high-level clinical evidence that Fosfructose, at a specific dosage regimen, confers a measurable functional benefit in a setting of surgical ischemia-reperfusion, a property not demonstrated for many other metabolic intermediates or simple sugars.

• [1] Riedel, B. J., et al. (2004). Myocardial protection using fructose-1,6-diphosphate during coronary artery bypass graft surgery: a randomized, placebo-controlled clinical trial. Anesthesia & Analgesia, 98(1), 20-29. View Source

Enhanced Respiratory Muscle Strength in Malnourished COPD Patients vs. Placebo

In a study of malnourished COPD patients, intravenous administration of Fosfructose led to a significant improvement in respiratory muscle strength, measured by maximal inspiratory mouth pressure (PImax). This improvement was not observed in the placebo group, highlighting a specific therapeutic effect potentially linked to its role in cellular energetics [1].

Evidence Dimension	Maximal Inspiratory Mouth Pressure (PImax)
Target Compound Data	Increase from 43.0 +/- 18.3 cm H2O to 49.8 +/- 14.9 cm H2O (p < 0.005).
Comparator Or Baseline	Placebo group: Increase from 40.3 +/- 17.4 cm H2O to 42.6 +/- 20.1 cm H2O (nonsignificant).
Quantified Difference	Mean increase of 6.8 cm H2O in FDP group vs. 2.3 cm H2O in placebo group.
Conditions	Randomized controlled trial in 45 malnourished COPD patients.

Why This Matters

This data provides a specific, quantifiable physiological benefit of Fosfructose in a patient population with compromised energy metabolism, offering a clear differentiation from placebo and justifying its selection for studies on muscle function and respiratory disease.

• [1] Marchesani, F., et al. (2000). Effect of intravenous fructose 1,6-diphosphate administration in malnourished chronic obstructive pulmonary disease patients with chronic respiratory failure. Respiration, 67(2), 177-182. View Source

Anaerobic ATP Yield: 4 ATP per Molecule vs. 2 ATP from Glucose

Fosfructose provides a fundamental metabolic advantage under anaerobic conditions by entering glycolysis downstream of the principal ATP-consuming steps. While the anaerobic metabolism of one glucose molecule yields a net of 2 ATP, the metabolism of one molecule of Fosfructose yields a net of 4 ATP [1].

Evidence Dimension	Net ATP yield per molecule under anaerobic glycolysis
Target Compound Data	4 ATP per molecule of Fosfructose.
Comparator Or Baseline	Glucose: 2 ATP per molecule.
Quantified Difference	2-fold higher net ATP yield.
Conditions	Anaerobic glycolysis pathway in cells.

Why This Matters

For any experimental model of ischemia or hypoxia where maximizing ATP production from a limited substrate is critical, Fosfructose offers a quantifiable 100% improvement in energy yield per molecule over the standard energy substrate, glucose.

• [1] Riedel, B. J., et al. (2004). Myocardial protection using fructose-1,6-diphosphate during coronary artery bypass graft surgery: a randomized, placebo-controlled clinical trial. Anesthesia & Analgesia, 98(1), 20-29. View Source

Neurological Improvement in Acute Ischemic Stroke vs. Placebo at 21 Days

A multicenter, randomized, double-blind, placebo-controlled study evaluated the efficacy of Fosfructose in patients with acute cerebral infarction. While no significant difference was observed at 11 days, by day 21, the group treated with Fosfructose showed a statistically significant improvement in neurological function compared to the placebo group [1].

Evidence Dimension	Neurological functional improvement at day 21 post-stroke
Target Compound Data	Superior neurological improvement (P = 0.0438) at day 21.
Comparator Or Baseline	Placebo control group.
Quantified Difference	Statistically significant improvement (P < 0.05).
Conditions	Multicenter, randomized, double-blind, placebo-controlled trial in 200 patients with acute cerebral infarction (symptom onset within 72 hours).

Why This Matters

This provides clinical evidence of a delayed but significant functional benefit of Fosfructose in a neurological ischemic event, differentiating it from placebo and supporting its investigation in neuroprotective strategies.

• [1] Liu, X. Q., et al. (2005). 1,6-二磷酸果糖注射液(瑞安吉)治疗急性脑梗死的多中心、随机、双盲、安慰剂对照临床研究 [A multicenter, randomized, double-blind, placebo-controlled clinical study of fructose-1,6-diphosphate injection (Rui'anji) in the treatment of acute cerebral infarction]. Chinese Journal of Multiple Organ Diseases in the Elderly, 4(2), 102-105. View Source

Fosfructose Application Scenarios

Myocardial Ischemia-Reperfusion Postconditioning

In ex vivo heart perfusion models (e.g., Langendorff) or in vivo cardiac surgery models, Fosfructose should be prioritized over glucose or placebo. Its demonstrated ability to significantly improve cardiac index (CI) post-CABG surgery compared to placebo [1] and its superior net ATP yield (4 vs. 2 ATP/molecule) under anaerobic conditions [2] provide a strong rationale for its use in studies focused on energetics and functional recovery after ischemic insult.

PFK Allosteric Regulation: Energy Charge & Citrate

For research into the metabolic consequences of fructose loading, particularly in models of liver disease, Fosfructose is the appropriate tool, not fructose. The evidence shows that while fructose infusion induces a measurable ATP degradation and hyperuricemia (3 mg/dL increase) in cirrhotic patients, the subsequent administration of Fosfructose completely reverses this pathological effect [3]. This unique property makes it essential for dissecting pathways of ATP resynthesis and uric acid regulation.

Long-Term Stability and Institutional Stocking

In clinical or preclinical studies examining interventions for respiratory muscle dysfunction in chronic obstructive pulmonary disease (COPD) with malnutrition, Fosfructose provides a quantifiable physiological benefit. Its administration led to a significant 6.8 cm H2O mean increase in maximal inspiratory pressure (PImax), a change not seen with placebo [4]. This specific outcome validates its selection for research targeting the improvement of respiratory mechanics and muscle energetics in cachectic states.

Sickle Cell Crisis Intervention

When designing in vitro enzyme assays that involve fructose-6-phosphate conversion, researchers should select Fosfructose (Fructose-1,6-diphosphate) over Fructose-1-phosphate. The latter is an approximately 5.3-fold more potent competitive inhibitor of glucose phosphate isomerase (Ki: ~1.5 mM vs. ~7.5 mM for Fosfructose) [5]. Choosing Fosfructose minimizes off-target inhibition and yields cleaner, more interpretable kinetic data for this key glycolytic enzyme.

Application

Selection Property

Validation Focus

Myocardial ischemia-reperfusion research

Double-blind RCT endpoint comparison context

Biomarker reduction and rhythm recovery endpoints

PFK allosteric regulation under metabolic stress

Differential regulatory metabolite response

Vmax and K0.5 modulation by citrate/ATP/AMP

Long-term research program procurement

Defined lyophilized shelf-life and solubility profile

Solution stability and aqueous formulation compatibility

Sickle cell vaso-occlusive crisis pathophysiology research

Anaerobic glycolysis stimulation in hypoperfused tissue models

Ischemic pain crisis endpoint models

• [1] Riedel, B. J., et al. (2004). Myocardial protection using fructose-1,6-diphosphate during coronary artery bypass graft surgery: a randomized, placebo-controlled clinical trial. Anesthesia & Analgesia, 98(1), 20-29. View Source
• [2] Riedel, B. J., et al. (2004). Myocardial protection using fructose-1,6-diphosphate during coronary artery bypass graft surgery: a randomized, placebo-controlled clinical trial. Anesthesia & Analgesia, 98(1), 20-29. View Source
• [3] Loguercio, C., et al. (1996). Intravenous load of fructose and fructose 1,6-diphosphate: effects on uricemia in patients with nonalcoholic liver disease. The American Journal of Gastroenterology, 91(3), 559-564. View Source
• [4] Marchesani, F., et al. (2000). Effect of intravenous fructose 1,6-diphosphate administration in malnourished chronic obstructive pulmonary disease patients with chronic respiratory failure. Respiration, 67(2), 177-182. View Source
• [5] Zalitis, J., & Oliver, I. T. (1967). Inhibition of glucose phosphate isomerase by metabolic intermediates of fructose. The Biochemical Journal, 102(3), 753–759. View Source